Cas no 69539-64-6 (ethyl 2-aminofuro[3,2-b]pyridine-3-carboxylate)

• Product Name: ethyl 2-aminofuro[3,2-b]pyridine-3-carboxylate
• CAS No: 69539-64-6
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD03013420
• CID: 1057588
• PubChem ID: 3284367
• Update Time: 2025-07-17

ethyl 2-aminofuro[3,2-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-b]pyridine-3-carboxylicacid,2-amino-,ethylester(9CI)
• Ethyl 2-aminofuro[3,2-b]pyridine-3-carboxylate
• BNJKQUXCFXYJJW-UHFFFAOYSA-N
• AKOS022648585
• SCHEMBL16505027
• FT-0731471
• 69539-64-6
• EN300-331449
• ethyl2-aminofuro[3,2-b]pyridine-3-carboxylate
• DA-41660
• ethyl 2-aminofuro[3,2-b]pyridine-3-carboxylate

• MDL： MFCD03013420
• Inchi： 1S/C10H10N2O3/c1-2-14-10(13)7-8-6(15-9(7)11)4-3-5-12-8/h3-5H,2,11H2,1H3
• InChI Key： BNJKQUXCFXYJJW-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)OCC)C2=C1C=CC=N2)N

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on ethyl 2-aminofuro[3,2-b]pyridine-3-carboxylate

Research Brief on Ethyl 2-Aminofuro[3,2-b]pyridine-3-carboxylate (CAS: 69539-64-6): Recent Advances and Applications

Ethyl 2-aminofuro[3,2-b]pyridine-3-carboxylate (CAS: 69539-64-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and emerging applications in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient preparation of ethyl 2-aminofuro[3,2-b]pyridine-3-carboxylate through multi-step reactions involving furan and pyridine derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a scaffold for designing novel kinase inhibitors, with promising activity against cancer-related targets such as EGFR and VEGFR. The compound's unique fused-ring structure contributes to its ability to interact with key amino acid residues in the ATP-binding sites of these kinases, making it a valuable candidate for further optimization.

In addition to its role in oncology, ethyl 2-aminofuro[3,2-b]pyridine-3-carboxylate has shown potential in antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its derivatives exhibiting potent activity against drug-resistant bacterial strains, including MRSA and Escherichia coli. The presence of the amino and ester functional groups allows for facile derivatization, enabling the fine-tuning of physicochemical properties to enhance bioavailability and target specificity. These findings underscore the compound's versatility as a pharmacophore in addressing global health challenges.

Mechanistic studies have further elucidated the compound's mode of action at the molecular level. Computational docking and molecular dynamics simulations, as described in a recent ACS Chemical Biology publication, revealed that ethyl 2-aminofuro[3,2-b]pyridine-3-carboxylate derivatives can induce conformational changes in target proteins, disrupting critical signaling pathways in diseased cells. This insight has paved the way for structure-activity relationship (SAR) studies aimed at improving potency and reducing off-target effects. Researchers are now focusing on optimizing the compound's pharmacokinetic profile through modifications to its core structure and side chains.

Looking ahead, the application of ethyl 2-aminofuro[3,2-b]pyridine-3-carboxylate extends beyond small-molecule drug development. Its incorporation into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation strategies represents a cutting-edge avenue in chemical biology. Early-stage research suggests that the compound's bifunctional nature makes it suitable for linking E3 ligase binders to target proteins, offering a novel approach to tackling previously "undruggable" targets. As the field advances, interdisciplinary collaborations between chemists, biologists, and computational scientists will be crucial to unlocking the full potential of this promising scaffold.